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Cat. No.: B053544 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the data analysis techniques for

evaluating the results of field trials of Fenoxanil, a systemic fungicide used for the control of

rice blast disease caused by Magnaporthe oryzae.

Introduction to Fenoxanil
Fenoxanil is a melanin biosynthesis inhibitor (MBI) that specifically targets the enzyme

scytalone dehydratase in fungi. This enzyme is critical for the production of melanin, a pigment

necessary for the structural integrity and function of the appressoria, the specialized infection

structures of many pathogenic fungi. By inhibiting melanin biosynthesis, Fenoxanil prevents

the fungus from penetrating the host plant's tissues, thereby controlling the disease.

Data Presentation
The following tables summarize quantitative data from a field trial evaluating the efficacy of

Fenoxanil in controlling rice blast.

Table 1: Efficacy of Fenoxanil in Preventing Rice Blast
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Treatment
Application Rate
(g/ha)

Disease Severity
Index (%)

Control Efficacy
(%)

Fenoxanil SC 180 10.5 >90

Fenoxanil SC 360 8.2 >90

Tricyclazole WP

(Reference)
270 12.1 >90

Untreated Control - 85.3 -

Data adapted from a study on the preventive effects of new fungicides on rice blast.[1]

Experimental Protocols
This section details the methodologies for conducting a field trial to evaluate the efficacy of

Fenoxanil against rice blast.

Experimental Design
Trial Layout: A Randomized Complete Block Design (RCBD) is recommended to minimize

the effects of field variability.[2]

Replicates: A minimum of three to four replications should be used for each treatment.

Plot Size: The size of individual plots will depend on the specific objectives of the trial, but a

common size is 1.5m x 1.5m.

Treatments:

Untreated Control (no fungicide application)

Fenoxanil at various application rates (e.g., 180 g/ha, 360 g/ha)[1]

A standard, registered fungicide for rice blast as a positive control/reference product (e.g.,

Tricyclazole).
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Crop Variety: A rice variety susceptible to blast, such as 'Mansuli', should be used to ensure

adequate disease pressure.[2]

Fungicide Application
Timing: For preventive trials, apply Fenoxanil before the onset of the disease.[1] For

curative trials, apply after the initial appearance of symptoms.

Method: Use a calibrated sprayer to ensure uniform application of the fungicides according

to the specified rates.

Data Collection
Disease Assessment: Disease severity should be assessed at regular intervals (e.g., weekly)

starting from the appearance of the first symptoms.

Rating Scale: Use the 0-9 disease rating scale from the International Rice Research Institute

(IRRI) to assess leaf blast severity (see Table 2).[3][4]

Yield Data: At the end of the trial, harvest the rice from each plot and measure the grain

yield.

Table 2: IRRI Standard Evaluation System (SES) for Rice Blast Disease (0-9 Scale)
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Score Description

0 No lesions observed

1
Small brown specks of pinpoint size or larger

brown specks without a sporulating center

2

Small roundish to slightly elongated, necrotic

gray spots, about 1-2 mm in diameter, with a

distinct brown margin

3

Lesion type is the same as in scale 2, but a

significant number of lesions are on the upper

leaves

4
Typical susceptible blast lesions, 3 mm or

longer, infecting less than 4% of the leaf area

5
Typical susceptible blast lesions infecting 4-10%

of the leaf area

6
Typical susceptible blast lesions infecting 11-

25% of the leaf area

7
Typical susceptible blast lesions infecting 26-

50% of the leaf area

8
Typical susceptible blast lesions infecting 51-

75% of the leaf area, with many leaves dead

9
More than 75% of leaf area affected, with most

leaves dead

Source: International Rice Research Institute (IRRI)

Statistical Analysis
Percent Disease Index (PDI): Calculate the PDI for each plot using the following formula[3]

[4][5]:
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PDI (%) = [Sum of (class frequency × score of rating class) / (total number of observations

× maximal disease grade)] × 100

Control Efficacy: Calculate the control efficacy of each treatment using the PDI of the

untreated control:

Control Efficacy (%) = [(PDI in control - PDI in treatment) / PDI in control] × 100

Analysis of Variance (ANOVA): The collected data (PDI and yield) should be subjected to an

Analysis of Variance (ANOVA) to determine if there are statistically significant differences

between the treatments.

Mean Separation: If the ANOVA shows significant differences, a mean separation test (e.g.,

Duncan's Multiple Range Test (DMRT) at a 5% level of significance) should be performed to

compare the individual treatments.

A generalized linear model (GLM) or a generalized linear mixed model (GLMM) can also be

employed for more complex analyses, especially when dealing with count data or data that

does not follow a normal distribution. These models can account for different sources of

variation and provide a more nuanced understanding of the treatment effects.
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Caption: Fenoxanil's mode of action: inhibition of scytalone dehydratase.
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Caption: Workflow for a Fenoxanil field trial from setup to analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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